
Comprehensive Technical Review: Norfloxacin
Ecotoxicology in Aquatic Systems

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Norfloxacin

CAS No.: 70458-96-7

Cat. No.: S537504

Get Quote

Environmental Occurrence and Distribution

Norfloxacin (NOR), a third-generation fluoroquinolone antibiotic, has been detected globally in various

aquatic environments due to its widespread use and environmental persistence. The following table

summarizes its measured concentrations across different aquatic compartments:

Table 1: Global Environmental Concentrations of Norfloxacin

Environmental
Compartment

Location
Concentration
Range

Notes Source

Surface Water Global Average ~1 μg/L (average) Maximum
concentrations

approach 10 μg/L

[1]

Coastal Regions
(China)

Bohai Sea, Yellow

Sea, East China
Sea, South China

Sea

0.311 μg/L

(average), >0.9 μg/L
(max)

Most commonly

detected quinolone in
the region

[1]
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Environmental
Compartment

Location
Concentration
Range

Notes Source

Urban Lake Water Moon Lake, Ningbo,

China

ND - 267.0 ng/L Considered to have

high ecological risk
(RQ>1)

[2]

Marine
Organisms

Nine species from
Pearl River Delta,

China

Max: 254.59 ng/g
(wet weight)

- [1]

Sediments Pearl River Delta,

China

1.88 - 11.20 ng/g

(dry weight)

- [1]

Sediments Northern coast of the

Persian Gulf

Max: 25.32 ng/g (dry

weight)

- [1]

Antarctic Waters - Average

concentrations in
μg/L

Confirming long-range

transport

[1]

Its presence in pristine environments like Antarctic waters confirms its long-range transport potential and

environmental persistence [1]. Due to continuous infusion into the environment, NOR exhibits "pseudo-

persistence", leading to its classification as an emerging contaminant of concern [3] [4].

Ecotoxicological Effects on Aquatic Organisms

The toxicological impacts of NOR are multifaceted and have been observed across a wide spectrum of

aquatic biota, from primary producers to fish.

Toxicity to Fish and Aquatic Invertebrates

Chronic exposure to NOR, even at environmentally relevant concentrations, can induce significant adverse

effects, including transgenerational impacts.
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Table 2: Observed Toxicological Effects of Norfloxacin on Aquatic Fauna

Organism Exposure Scenario Key Toxicological Endpoints Citation

| Marine Medaka (Oryzias melastigma) | Full life-cycle & multigenerational (F0, F1, F2) | • Concentration-

dependent growth suppression (reduced body length). • Skeletal deformities in larvae and adults. •

Impaired cartilage development and bone mineralization. • Transgenerational transmission of skeletal

toxicity. | [1] | | Zebrafish (Danio rerio) | Embryonic exposure | • Increased mortality and reduced hatching

rates. • Neurodevelopmental toxicity. • Disturbed early skeletal development. | [1] | | Carp (Cyprinus

carpio) | - | Immunosuppressive effects. | [1] | | Goldfish (Carassius auratus) | - | Increased gonadal DNA

damage in males. | [1] | | Daphnia magna & Artemia salina | Exposure to polystyrene (PS) leachates (co-

stressor) | Higher mortality in A. salina; elevated antioxidant enzyme activities at sublethal concentrations. |

[5] |

Toxicity to Algae and Aquatic Plants

Primary producers like algae and macrophytes are also vulnerable, with toxicity often linked to disruptions in

photosynthetic machinery.

Marine Diatoms (Skeletonema costatum): Exposure to high concentrations of NOR and other

quinolones inhibits algal growth by impairing photosynthesis and inducing oxidative stress [5].
Duckweed (Lemna minor): Used as a bioindicator, this macrophyte shows toxicity from NOR and its

degradation products, assessed through reductions in frond number, chlorophyll content,
photosynthetic efficacy, and increased Reactive Oxygen Species (ROS) production [6].

Molecular Mechanisms of Toxicity

Integrated proteomic and epigenetic analyses, particularly from multi-generational studies in marine medaka,

have elucidated key pathways underlying NOR's toxicity.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 9 Tech Support

https://www.smolecule.com/products/s537504?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0304389425020849
https://www.sciencedirect.com/science/article/abs/pii/S0304389425020849
https://www.sciencedirect.com/science/article/abs/pii/S0304389425020849
https://www.sciencedirect.com/science/article/abs/pii/S0304389425020849
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2025.1634908/full
https://www.frontiersin.org/journals/marine-science/articles/10.3389/fmars.2025.1634908/full
https://www.mdpi.com/1422-0067/26/9/4347
https://www.smolecule.com/products/s537504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Norfloxacin

Cellular Stress

Oxidative Stress

 Induces

Epigenetic Alterations

 Triggers

ROS Production Altered Gene Expression

Transgenerational Effects

Photosynthesis Inhibition

 In Algae/Plants

DNA Damage

 In Animals

Enzyme Inhibition

 e.g., SOD

BMP Signaling Pathway

 Disrupted

Wnt Signaling Pathway

 Disrupted

Impaired Bone & Cartilage Dev.

Skeletal Abnormalities

Click to download full resolution via product page

Diagram 1: Key molecular pathways of norfloxacin toxicity in aquatic organisms, showing how initial

cellular stress leads to specific physiological outcomes like skeletal deformities and transgenerational

effects.

The bone morphogenetic protein (BMP) and Wnt signaling pathways are critically involved in regulating

bone and cartilage development. Disruption of these conserved pathways provides a mechanistic explanation
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for the skeletal abnormalities observed in multiple fish species [1].

Interaction with Other Contaminants and Ecosystem
Processes

NOR does not exist in isolation in the environment, and its interactions with other pollutants can alter its

effects and the fate of other chemicals.

Influence on Herbicide Persistence: NOR can significantly inhibit the dissipation of common

herbicides like simazine, atrazine, and acetochlor in sediment and water-sediment microcosms. This
leads to lengthened half-lives and enhanced residues of these herbicides, thereby increasing their

environmental persistence and associated risks [7].
Impact on Water Treatment Biofilms: In rotating biological contactor (RBC) systems used for

treating polluted river water, NOR exposure negatively affects microbial communities. It reduces
microbial diversity and richness, lowers VSS/TSS ratio and TTC-dehydrogenase activity, and

stimulates the secretion of extracellular polymeric substances (EPS) as a microbial defense
mechanism. This can compromise the efficiency of biological wastewater treatment processes,

particularly for nitrogen and phosphorus removal [3].

Experimental Protocols for Ecotoxicological
Assessment

Multi-Generational Fish Skeletal Toxicity Assay

This protocol is adapted from the study on marine medaka (Oryzias melastigma) [1].
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Diagram 2: Experimental workflow for multi-generational fish skeletal toxicity assay.

Test Organism: Marine medaka (Oryzias melastigma). Select fertilized eggs at the blastula stage.
Exposure Design:

Chemicals: Norfloxacin (analytical standard).
Concentrations: Environmentally relevant concentrations (e.g., 0, 0.05, 0.5, and 5 μg/L).

Duration: Full life-cycle exposure (e.g., 120 days post-fertilization) for the parental (F0)
generation.

Conditions: Maintain standard laboratory conditions (salinity, temperature, photoperiod) with
semi-static renewal of test solutions.

Sample Collection:
Collect larvae, juveniles, and adult fish at predetermined time points.
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Raise the F1 and F2 generations under the same exposure conditions to assess

transgenerational effects.
Morphological Analysis:

Growth Metrics: Measure body length and weight.
Skeletal Staining: Use a double-staining protocol with Alcian Blue (for cartilage) and Alizarin

Red (for bone) to visualize and quantify skeletal abnormalities, including spinal curvature and
craniofacial deformities.

Molecular Analysis:
Gene Expression: Analyze the expression of genes related to skeletal development (e.g., in

BMP and Wnt signaling pathways) using qPCR.
Protein Expression: Use Western Blotting to confirm changes in key protein levels.

Proteomic and Epigenetic Analysis:
Utilize LC-MS/MS for Tandem Mass Tag (TMT)-based quantitative proteomics to identify

differentially expressed proteins.
Integrate with epigenetic analyses (e.g., DNA methylation) to explore mechanisms of

transgenerational inheritance.

Phytotoxicity Assessment Using Duckweed (Lemna minor)

This protocol is adapted from studies evaluating toxicity in aquatic plants [6].

Test Organism: Lemna minor (Duckweed). Use healthy, axenic cultures from a single colony.
Exposure Design:

Prepare NOR solutions and/or its degradation mixtures post-oxidation.
Include metal cations (e.g., Na+, Fe2+, Cu2+) if investigating co-factor effects.

Use standardized growth media (e.g., Steinberg medium) and controlled environmental
conditions (light, temperature).

Endpoint Measurements:
Growth Inhibition: Count frond number every 2-3 days over a 7-day exposure.

Chlorophyll Content: Extract and measure chlorophyll a and b spectrophotometrically.
Photosynthetic Efficiency: Measure chlorophyll fluorescence parameters (e.g., Fv/Fm) using

a PAM fluorometer.
Oxidative Stress: Quantify Reactive Oxygen Species (ROS) production using fluorescent

probes (e.g., H2DCFDA).

Conclusion and Future Perspectives
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Norfloxacin poses a significant and multi-faceted threat to aquatic ecosystems. Its environmental

persistence, ability to induce transgenerational toxic effects—particularly skeletal deformities via disruption

of key signaling pathways—and potential to alter the fate of co-pollutants underscore its complex ecological

risks. Future research should prioritize:

Investigating Mixture Toxicity: More studies are needed on the combined effects of NOR with other

prevalent contaminants, such as microplastics and heavy metals [5] [4].
Advanced Treatment Technologies: Developing and optimizing efficient, cost-effective degradation

methods like catalytic membrane bioreactors and advanced oxidation processes to remove NOR and
mitigate its toxicity before environmental discharge [6] [4].

Field-Validated Risk Assessment: Translating laboratory findings to complex natural environments
through mesocosm studies and robust monitoring programs to refine ecological risk assessments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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